Cas no 1361647-29-1 (2,5-Bis(perchlorophenyl)-4-fluoropyridine)

• Product Name: 2,5-Bis(perchlorophenyl)-4-fluoropyridine
• CAS No: 1361647-29-1
• MF: C₁₇H₂Cl₁₀FN
• MW: 593.73287820816
• CID: 4923763
• Update Time: 2025-06-11

2,5-Bis(perchlorophenyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(perchlorophenyl)-4-fluoropyridine

• Inchi： 1S/C17H2Cl10FN/c18-8-6(9(19)13(23)16(26)12(8)22)3-2-29-5(1-4(3)28)7-10(20)14(24)17(27)15(25)11(7)21/h1-2H
• InChI Key： GGLHKWASNYKSTQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CN=C(C=C1F)C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 542
• XLogP3: 10.5
• Topological Polar Surface Area: 12.9

Additional information on 2,5-Bis(perchlorophenyl)-4-fluoropyridine

Introduction to 2,5-Bis(perchlorophenyl)-4-fluoropyridine (CAS No. 1361647-29-1)

2,5-Bis(perchlorophenyl)-4-fluoropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361647-29-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of multiple substituents, including perchlorophenyl groups at the 2 and 5 positions and a fluoropyridine moiety at the 4 position, imparts unique electronic and steric properties that make it a valuable scaffold for developing novel bioactive molecules.

The synthesis of 2,5-Bis(perchlorophenyl)-4-fluoropyridine involves sophisticated organic transformations that require precise control over reaction conditions. The introduction of perchlorophenyl groups, which are electron-withdrawing and lipophilic, significantly influences the compound's solubility and metabolic stability. This structural feature is particularly advantageous in medicinal chemistry, as it can enhance binding affinity to biological targets while minimizing off-target effects. Additionally, the fluoropyridine moiety contributes to the compound's pharmacokinetic profile by influencing its metabolic pathways and interactions with enzymes such as cytochrome P450.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to modulate biological activity across various therapeutic areas. Research has demonstrated that fluorine atoms can enhance the potency, selectivity, and bioavailability of drug candidates. The incorporation of fluorine into the pyridine ring can also improve resistance to metabolic degradation, making it an attractive modification for drug design. The specific arrangement of substituents in 2,5-Bis(perchlorophenyl)-4-fluoropyridine makes it a promising candidate for further exploration in this context.

One of the most compelling aspects of 2,5-Bis(perchlorophenyl)-4-fluoropyridine is its potential application in the development of small-molecule inhibitors targeting enzymes involved in cancer metabolism. Recent studies have highlighted the importance of enzymes such as mTOR (mechanistic target of rapamycin) and hexokinase in cancer cell proliferation and survival. By leveraging the structural features of this compound, researchers have designed derivatives that exhibit inhibitory activity against these enzymes. Preliminary in vitro studies have shown that certain analogs derived from 2,5-Bis(perchlorophenyl)-4-fluoropyridine can selectively block cancer cell growth while sparing healthy cells.

The agrochemical industry has also recognized the potential of this compound as a lead molecule for developing novel pesticides. Pyridine-based compounds are well-documented for their efficacy against a range of pests due to their ability to interact with biological receptors involved in insect nervous systems. The unique substitution pattern of 2,5-Bis(perchlorophenyl)-4-fluoropyridine may confer enhanced selectivity and reduced environmental impact compared to existing pyridine-based agrochemicals. This aligns with global efforts to develop sustainable agricultural solutions that minimize ecological disruption.

From a synthetic chemistry perspective, 2,5-Bis(perchlorophenyl)-4-fluoropyridine serves as an excellent building block for generating libraries of diverse compounds through functional group modifications. Techniques such as cross-coupling reactions, halogenation, and nucleophilic substitution can be employed to introduce additional pharmacophores or alter electronic properties. These modifications are crucial for optimizing drug-like properties such as solubility, permeability, and binding affinity. The versatility of this scaffold underscores its importance in medicinal chemistry research.

The pharmacological profile of 2,5-Bis(perchlorophenyl)-4-fluoropyridine has been further explored through computational modeling and high-throughput screening (HTS) approaches. These methods allow researchers to rapidly evaluate thousands of compounds for their potential biological activity against various targets. Early findings suggest that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes implicated in inflammatory diseases and neurodegenerative disorders. Such discoveries highlight the need for continued investigation into its pharmacological potential.

The regulatory landscape for novel compounds like 2,5-Bis(perchlorophenyl)-4-fluoropyridine is complex but well-established. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require extensive preclinical data before approving new drugs or agrochemicals for commercial use. This ensures that only compounds with demonstrated safety and efficacy reach the market. Researchers developing derivatives based on this scaffold must navigate these regulatory pathways carefully to bring their innovations to fruition.

In conclusion,2,5-Bis(perchlorophenyl)-4-fluoropyridine (CAS No. 1361647-29-1) represents a fascinating compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features offer opportunities for developing innovative therapeutics targeting cancers, inflammatory diseases, and pests while maintaining environmental sustainability. As research continues to uncover new applications for this molecule and its derivatives,2,5-Bis(perchlorophenyl)-4-fluoropyridine is poised to play an increasingly important role in advancing chemical biology and drug discovery efforts worldwide.